Cas no 627524-05-4 (1,2-Ethanediamine, N-(1,1-dimethylpropyl)-N'-[(3-fluorophenyl)methyl]-)

• Product Name: 1,2-Ethanediamine, N-(1,1-dimethylpropyl)-N'-[(3-fluorophenyl)methyl]-
• CAS No: 627524-05-4
• MF: C₁₄H₂₃FN₂
• MW: 238.344227075577
• CID: 432764
• PubChem ID: 16076701
• Update Time: 2025-04-19

1,2-Ethanediamine, N-(1,1-dimethylpropyl)-N'-[(3-fluorophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediamine, N-(1,1-dimethylpropyl)-N'-[(3-fluorophenyl)methyl]-
• N-[(3-fluorophenyl)methyl]-N'-(2-methylbutan-2-yl)ethane-1,2-diamine
• DTXSID80581968
• N~1~-[(3-Fluorophenyl)methyl]-N~2~-(2-methylbutan-2-yl)ethane-1,2-diamine
• 627524-05-4
• N'-(1,1-dimethylpropyl)-N-[(3-fluorophenyl)methyl]ethane-1,2-diamine

• Inchi： 1S/C14H23FN2/c1-4-14(2,3)17-9-8-16-11-12-6-5-7-13(15)10-12/h5-7,10,16-17H,4,8-9,11H2,1-3H3
• InChI Key： CKZJVNVBSLHPFD-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)CNCCNC(C)(C)CC

Computed Properties

• Exact Mass: 238.18469
• Monoisotopic Mass: 238.18452690g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 24.1Ų

Experimental Properties

• PSA: 24.06